Cas no 18495-25-5 (2-Hexyne, 1-bromo-)

• Product Name: 2-Hexyne, 1-bromo-
• CAS No: 18495-25-5
• MF: C₆H₉Br
• MW: 161.039661169052
• CID: 123035
• PubChem ID: 12352593
• Update Time: 2025-04-18

2-Hexyne, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Hexyne, 1-bromo-
• 1-Bromo-2-Hexyne
• 1-bromohex-2-yne
• DTXSID50493448
• 1-bromo-hex-2-yne
• VIXOOIRHFJMNBT-UHFFFAOYSA-N
• 18495-25-5
• SCHEMBL2685575

• Inchi： 1S/C6H9Br/c1-2-3-4-5-6-7/h2-3,6H2,1H3
• InChI Key： VIXOOIRHFJMNBT-UHFFFAOYSA-N
• SMILES： BrCC#CCCC

Computed Properties

• Exact Mass: 159.98877
• Monoisotopic Mass: 159.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides